Cas no 1779572-98-3 (N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide)
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
- EN300-6499791
- 1779572-98-3
-
- Inchi: 1S/C10H17N5O/c1-8(16)12-6-9-7-15(14-13-9)10-2-4-11-5-3-10/h7,10-11H,2-6H2,1H3,(H,12,16)
- InChI Key: MNEGNTVUBTWYSN-UHFFFAOYSA-N
- SMILES: O=C(C)NCC1=CN(C2CCNCC2)N=N1
Computed Properties
- Exact Mass: 223.14331018g/mol
- Monoisotopic Mass: 223.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 71.8Ų
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6499791-0.05g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 0.05g |
$707.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-0.1g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 0.1g |
$741.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-0.25g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 0.25g |
$774.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-0.5g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 0.5g |
$809.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-1.0g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 1g |
$842.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-2.5g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 2.5g |
$1650.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-5.0g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 5g |
$2443.0 | 2023-05-31 | ||
| Enamine | EN300-6499791-10.0g |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide |
1779572-98-3 | 10g |
$3622.0 | 2023-05-31 |
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 1779572-98-3): A Comprehensive Overview
N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 1779572-98-3) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a piperidine ring, a 1,2,3-triazole moiety, and an acetamide functional group, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive compounds.
The compound's molecular formula is C10H17N5O, with a molecular weight of 223.28 g/mol. Its piperidine-triazole-acetamide architecture offers excellent opportunities for structure-activity relationship (SAR) studies, especially in the development of central nervous system (CNS) therapeutics. Recent literature suggests that derivatives of this scaffold may show promise in addressing neurodegenerative disorders, a hot topic in current medical research aligned with the growing global focus on brain health and aging populations.
From a synthetic chemistry perspective, N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide can be prepared through click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This synthetic accessibility makes it attractive for combinatorial chemistry and high-throughput screening programs. The compound's drug-like properties, including calculated LogP values and hydrogen bonding capacity, suggest good potential for oral bioavailability, a key consideration in modern drug design paradigms.
In the context of current pharmaceutical trends, this compound aligns with several research hotspots: fragment-based drug discovery, targeted protein degradation, and allosteric modulator development. Its piperidine component is particularly noteworthy, as this nitrogen-containing heterocycle appears in approximately 20% of small-molecule drugs approved by the FDA. The 1,2,3-triazole ring serves as a bioisostere for various functional groups and contributes to metabolic stability, addressing a common challenge in drug development.
The commercial and research applications of CAS 1779572-98-3 extend beyond pharmaceuticals. It serves as a valuable chemical building block for materials science applications, particularly in the development of functional polymers and smart materials. The triazole moiety's ability to participate in hydrogen bonding and metal coordination makes derivatives of this compound interesting candidates for supramolecular chemistry applications, another rapidly growing field in materials science.
Quality control of N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide typically involves advanced analytical techniques including HPLC, LC-MS, and NMR spectroscopy. The compound's stability profile suggests it requires standard storage conditions (typically 2-8°C under inert atmosphere) for long-term preservation. These characteristics make it suitable for both research laboratory use and potential scale-up for industrial applications.
Market analysis indicates growing interest in piperidine-triazole hybrids like this compound, with increasing numbers of patent applications and scientific publications featuring this structural motif. The compound's versatility positions it well for various therapeutic areas including neurological disorders, inflammatory conditions, and metabolic diseases - all areas of significant unmet medical need and consequently high research investment.
From a regulatory perspective, while CAS 1779572-98-3 is not currently listed in major pharmacopeias, its structural features suggest it would fall under standard handling procedures for research chemicals. Researchers working with this compound should implement appropriate laboratory safety protocols, though it doesn't exhibit characteristics that would classify it as high-risk under current chemical safety guidelines.
The future development potential of N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide appears promising. Its modular structure allows for straightforward derivatization at multiple positions, enabling the generation of diverse compound libraries for screening against various biological targets. This adaptability makes it particularly valuable in the era of personalized medicine and precision therapeutics, where researchers seek compounds with tunable properties.
In conclusion, N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 1779572-98-3) represents an intriguing chemical entity with multifaceted applications in drug discovery and materials science. Its combination of piperidine, triazole, and acetamide functionalities creates a privileged scaffold that continues to attract research attention across multiple disciplines. As scientific understanding of its properties and potential applications grows, this compound will likely play an increasingly important role in addressing current challenges in medicinal chemistry and materials development.
1779572-98-3 (N-{[1-(piperidin-4-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)